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Compound of Interest

Compound Name: Ro 09-1428

Cat. No.: B1680653

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ro 09-1428 is a parenteral, broad-spectrum cephalosporin antibiotic characterized by the
presence of a catechol moiety. This structural feature is crucial for its enhanced activity,
particularly against challenging Gram-negative pathogens such as Pseudomonas aeruginosa.
The primary mechanism of action of Ro 09-1428 involves the targeted inhibition of penicillin-
binding protein 3 (PBP3), an essential enzyme in the final stages of bacterial cell wall
biosynthesis. This inhibition disrupts the integrity of the peptidoglycan layer, leading to bacterial
cell lysis and death. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and biological activity of Ro 09-1428, including detailed
experimental protocols and a visual representation of its mechanism of action.

Chemical Structure and Physicochemical Properties

Ro 09-1428 is a semi-synthetic cephalosporin with a catechol group attached to its structure.
The presence of this catechol moiety is believed to facilitate the uptake of the antibiotic by
bacteria through their iron transport systems, contributing to its potent activity.
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Property Value
Chemical Formula C31H31N11010S3
Molecular Weight 813.84 g/mol
CAS Number 134452-47-4
Appearance Powder

N Powder: -20°C for 3 yearslin solvent: -80°C for 1
Storage Conditions
year

Further data on melting point, solubility, and pKa are not consistently available in the public
domain and would require experimental determination.

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis

The bactericidal activity of Ro 09-1428 is attributed to its ability to interfere with the synthesis of
the bacterial cell wall. Specifically, it targets and inhibits Penicillin-Binding Protein 3 (PBP3), a
critical transpeptidase involved in the cross-linking of peptidoglycan chains.[1][2] This process
Is essential for maintaining the structural integrity of the bacterial cell wall.

The following diagram illustrates the bacterial cell wall synthesis pathway and the inhibitory
action of Ro 09-1428.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1680653?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-of-the-biosynthesis-pathway-of-peptidoglycan_fig2_230847293
https://www.researchgate.net/figure/Bacterial-cell-wall-peptidoglycan-synthesis-Schematic-pathway-of-cell-wall-peptidoglycan_fig1_50892326
https://www.benchchem.com/product/b1680653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Ro 09-1428 Stock Solution

'

Create Serial Dilutions of Ro 09-1428

'

Add Antibiotic Dilutions to Molten Mueller-Hinton Agar

'

Pour Agar into Petri Dishes and Allow to Solidify Prepare Bacterial Inoculum (0.5 McFarland Standard)

' '

Inoculate Agar Plates with Bacterial Suspension

'

Incubate Plates at 35-37°C for 18-24 hours

Determine MIC (Lowest Concentration with No Visible Growth)
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Acclimatize Mice (e.g., ICR strain)

:

Induce Septicemia via Intraperitoneal Injection of Bacteria

:

Randomize Mice into Treatment Groups (Vehicle, Ro 09-1428 doses)

y

Administer Treatment (e.g., Subcutaneously or Intravenously)

:

Monitor Mice for Survival and Clinical Signs

Determine Protective Dose (PDso) or Survival Rate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. researchgate.net [researchgate.net]

e 2.researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1680653?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680653?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Schematic-of-the-biosynthesis-pathway-of-peptidoglycan_fig2_230847293
https://www.researchgate.net/figure/Bacterial-cell-wall-peptidoglycan-synthesis-Schematic-pathway-of-cell-wall-peptidoglycan_fig1_50892326
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Ro 09-1428: A Technical Guide to a Novel Catechol-
Substituted Cephalosporin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680653#chemical-structure-and-properties-of-ro-09-
1428]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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